1-(5-Bromo-3-phenylpyridin-2-yl)hydrazine

• Molecular Formula: C11H10BrN3
• Molecular Weight: 264.12 g/mol
• IUPAC Name: (5-bromo-3-phenylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C11H10BrN3/c12-9-6-10(11(15-13)14-7-9)8-4-2-1-3-5-8/h1-7H,13H2,(H,14,15)
• InChI Key: SICACYDGTQMMAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=CC(=C2)Br)NN

Description

1-(5-Bromo-3-phenylpyridin-2-yl)hydrazine is a useful research compound. Its molecular formula is C11H10BrN3 and its molecular weight is 264.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine monohydrate (1.76 mL, 13 mmol) was added into a solution of 5-bromo-2-fluoro-3-phenylpyridine (326 mg, 1.29 mmol) in isopropanol (12 mL) at room temperature. The reaction mixture was heated gradually to 82° C. over 5 h and continued to heat overnight, cooled to room temperature and concentrated to give 1-(5-bromo-3-phenylpyridin-2-yl)hydrazine which was used directly in next step.